Cas no 2089048-96-2 (5-(cyclohexylmethyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(cyclohexylmethyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2089048-96-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5750380
• PubChem ID: 59705297
• Update Time: 2025-06-08

5-(cyclohexylmethyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2089048-96-2
• 5-(cyclohexylmethyl)-1,2-oxazole-3-carboxylic acid
• EN300-1793744
• 5-(Cyclohexylmethyl)isoxazole-3-carboxylic acid
• SCHEMBL14198669

• Inchi： 1S/C11H15NO3/c13-11(14)10-7-9(15-12-10)6-8-4-2-1-3-5-8/h7-8H,1-6H2,(H,13,14)
• InChI Key： HBGFRRGXGHULGE-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)CC1CCCCC1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-(cyclohexylmethyl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(cyclohexylmethyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2089048-96-2)

5-(cyclohexylmethyl)-1,2-oxazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2089048-96-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its structural uniqueness and potential applications in drug discovery and material science. The compound features a cyclohexylmethyl substituent attached to an oxazole ring, which is further functionalized with a carboxylic acid group at the 3-position. Such structural motifs are often explored for their ability to modulate biological activity and interactions with biological targets.

The oxazole core is a privileged scaffold in medicinal chemistry, known for its presence in numerous bioactive molecules. Its five-membered aromatic ring system incorporates both an oxygen and a nitrogen atom, which can participate in hydrogen bonding and π-stacking interactions, making it a versatile platform for designing molecules with specific pharmacological properties. The incorporation of the cyclohexylmethyl group introduces steric bulk and lipophilicity, influencing the compound's solubility, metabolic stability, and binding affinity. The presence of the carboxylic acid moiety further enhances its reactivity, allowing for further derivatization into esters, amides, or salts, which can be crucial for optimizing pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 5-(cyclohexylmethyl)-1,2-oxazole-3-carboxylic acid scaffold can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways, metabolic disorders, and neurological diseases. For instance, virtual screening campaigns have identified derivatives of this class as potential inhibitors of cyclooxygenase (COX) enzymes, which are key targets in nonsteroidal anti-inflammatory drug (NSAID) development.

In parallel, experimental investigations have been conducted to assess the synthetic pathways for this compound. The synthesis typically involves multi-step organic transformations, including cyclization reactions to form the oxazole ring followed by functional group manipulations to introduce the cyclohexylmethyl and carboxylic acid groups. Modern synthetic methodologies emphasize efficiency and sustainability, with catalytic approaches and green chemistry principles being increasingly adopted. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds within the cyclohexylmethyl moiety, offering improved yields and selectivity compared to traditional electrophilic substitution methods.

The pharmacological potential of 5-(cyclohexylmethyl)-1,2-oxazole-3-carboxylic acid has been explored in several preclinical studies. Researchers have synthesized analogs of this compound and evaluated their efficacy in vitro using cell-based assays. Notably, some derivatives have demonstrated inhibitory activity against kinases involved in cancer signaling pathways. The steric hindrance provided by the cyclohexylmethyl group appears to be critical for achieving optimal binding affinity, while the carboxylic acid group allows for interactions with polar residues in protein active sites. These findings suggest that further optimization of this scaffold could yield novel therapeutic agents with improved pharmacological profiles.

From a material science perspective, this compound has also shown promise as a building block for functional materials. Its rigid heterocyclic core can serve as a template for designing polymers or coordination complexes with specific electronic or optical properties. For example, metal complexes incorporating this ligand have been investigated for their catalytic activity in organic transformations or as components in luminescent devices. The versatility of its functional groups allows for tuning its properties through derivatization strategies tailored to specific applications.

The growing interest in heterocyclic compounds like 5-(cyclohexylmethyl)-1,2-oxazole-3-carboxylic acid has spurred innovation in synthetic methodologies and characterization techniques. High-resolution NMR spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to elucidate molecular structures and confirm regioisomeric purity. Additionally, computational studies using density functional theory (DFT) have provided insights into electronic distributions and reactivity patterns within the molecule.

In conclusion,5-(cyclohexylmethyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2089048-96-2) represents a structurally intriguing compound with broad applications across pharmaceuticals and materials science. Its unique combination of steric bulk from the cyclohexylmethyl group and functional reactivity from the carboxylic acid moiety makes it a valuable scaffold for further chemical exploration. As research continues to uncover new synthetic routes and biological activities associated with this class of compounds,5-(cyclohexylmethyl)-1,2-oxazole-3-carboxylic acid is poised to play an increasingly important role in drug discovery pipelines and advanced material systems.